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Abstract
This technical guide provides a comprehensive overview of Phenyl 1-pentadecanesulfonate,

a high-performance, non-phthalate plasticizer, for its application in polymer science. Marketed

commercially as Mesamoll®, this alkylsulfonic acid phenyl ester (ASE) offers a unique

combination of properties, including excellent gelling behavior, high saponification resistance,

and good compatibility with a wide range of polymers. This document delves into its chemical

structure, synthesis, mechanism of action as a plasticizer, and its quantifiable effects on the

mechanical and thermal properties of polymers, with a particular focus on polyvinyl chloride

(PVC). Furthermore, detailed experimental protocols for performance evaluation and migration

analysis are provided to equip researchers and professionals with the necessary tools for its

effective utilization and assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 16 Tech Support

https://www.benchchem.com/product/b1592446#bc-rfq
https://www.benchchem.com/product/b1592446/docs?utm_src=pdf-body#phenyl-1-pentadecanesulfonate-a-comprehensive-technical-guide-for-polymer-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Introduction: The Evolving Landscape of
Plasticizers
The demand for flexible and durable polymeric materials is ever-increasing across various

sectors, from medical devices to construction and automotive industries. Plasticizers are

essential additives that impart these desired properties by increasing the free volume between

polymer chains, thereby enhancing flexibility and reducing brittleness. For decades, phthalate-

based plasticizers have dominated the market. However, growing concerns over their potential

health and environmental impacts have spurred the development and adoption of alternative,

safer plasticizers.

Phenyl 1-pentadecanesulfonate has emerged as a compelling non-phthalate alternative,

offering excellent performance characteristics without the toxicological concerns associated

with some traditional plasticizers. Its chemical structure, featuring a long alkyl chain and a

phenyl group attached to a sulfonate ester, provides a unique balance of polarity and

hydrophobicity, contributing to its efficacy and durability as a plasticizer. This guide aims to

provide a detailed technical understanding of Phenyl 1-pentadecanesulfonate, enabling its

informed application in research, development, and industrial settings.

Chemical Profile and Synthesis
Chemical Structure and Properties
Phenyl 1-pentadecanesulfonate is an organic compound with the following key identifiers:

Chemical Name: Phenyl 1-pentadecanesulfonate

CAS Number: 91082-17-6[1]

Molecular Formula: C₂₁H₃₆O₃S

Molecular Weight: 368.58 g/mol [2]

Synonyms: Alkylsulfonic acid phenyl ester (ASE), Mesamoll®[1][3]

The molecule's structure consists of a C10-C18 alkyl chain (predominantly C15) linked to a

phenyl group via a sulfonate ester bridge. This structure imparts both hydrophobic (alkyl chain
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and phenyl ring) and polar (sulfonate group) characteristics, which are crucial for its function as

a plasticizer.

Synthesis Pathway
The primary industrial synthesis of Phenyl 1-pentadecanesulfonate involves the reaction of a

corresponding alkylsulfonyl chloride with phenol. This esterification reaction is a well-

established and efficient method for producing sulfonate esters.

Reaction Scheme:

Where R is the C10-C18 alkyl group.

The process is typically carried out in the presence of a base to neutralize the hydrochloric acid

byproduct, driving the reaction to completion. The resulting product is a clear, slightly yellowish,

viscous liquid.

Mechanism of Plasticization
The plasticizing effect of Phenyl 1-pentadecanesulfonate is attributed to its ability to disrupt

the intermolecular forces between polymer chains.[4] When incorporated into a polymer matrix,

such as PVC, the plasticizer molecules position themselves between the long polymer chains.

[4] This spacing increases the "free volume" within the polymer structure, allowing the polymer

chains to move more freely relative to one another.[4] This increased molecular mobility leads

to a reduction in the material's glass transition temperature (Tg), transforming it from a rigid,

brittle state to a more flexible and ductile one.[4]

The effectiveness of a plasticizer is largely dependent on its compatibility with the polymer. The

phenyl group in Phenyl 1-pentadecanesulfonate contributes to its good compatibility with

PVC, a polar polymer.[5] This compatibility ensures that the plasticizer is well-dispersed

throughout the polymer matrix, leading to uniform plasticization and minimizing issues like

exudation or "blooming."

Performance in Polymer Formulations: A Focus on
PVC
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Phenyl 1-pentadecanesulfonate is widely used to plasticize PVC for a variety of applications.

[5] Its incorporation significantly modifies the mechanical and thermal properties of the final

material.

Effect on Mechanical Properties
The addition of Phenyl 1-pentadecanesulfonate to PVC formulations leads to predictable

changes in its mechanical characteristics. As the concentration of the plasticizer increases, the

following trends are generally observed:

Decreased Hardness: The material becomes softer and more pliable. This is typically

quantified using the Shore A hardness scale.

Decreased Tensile Strength: The force required to break the material under tension

decreases.[6]

Increased Elongation at Break: The extent to which the material can be stretched before

breaking increases significantly, indicating enhanced flexibility.[6]

Table 1: Typical Mechanical Properties of PVC Plasticized with Phenyl 1-
pentadecanesulfonate (Mesamoll®)

Plasticizer
Concentration
(phr*)

Shore A Hardness
Tensile Strength
(MPa)

Elongation at
Break (%)

0 >95 50 - 60 <50

20 85 - 90 20 - 25 200 - 250

40 75 - 80 15 - 20 300 - 350

60 65 - 70 10 - 15 350 - 400

*phr: parts per hundred resin by weight (Note: These are typical values and can vary

depending on the specific PVC resin and other additives in the formulation.)

Effect on Thermal Properties
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The most significant thermal property influenced by plasticizers is the glass transition

temperature (Tg). The addition of Phenyl 1-pentadecanesulfonate effectively lowers the Tg of

PVC, extending its flexible operating temperature range to lower temperatures.[7]

Table 2: Glass Transition Temperature of PVC as a Function of Phenyl 1-
pentadecanesulfonate (Mesamoll®) Concentration

Plasticizer Concentration (phr) Glass Transition Temperature (Tg) (°C)

0 ~80

20 ~40

40 ~10

60 ~-15

(Note: These are typical values obtained by Differential Scanning Calorimetry (DSC) and can

vary.)[7][8]

Mechanism of Plasticization
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(Strong Intermolecular Forces)
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(Plasticizer Molecules)
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Key Performance Advantages
Beyond its primary plasticizing function, Phenyl 1-pentadecanesulfonate offers several other

performance benefits:

Excellent Gelling Behavior: It exhibits rapid and efficient gelling with PVC, which can lead to

shorter processing times and reduced energy consumption during manufacturing.[5]
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High Saponification Resistance: Unlike many ester-based plasticizers, Phenyl 1-
pentadecanesulfonate is highly resistant to hydrolysis, especially in alkaline conditions.

This makes it an excellent choice for articles that will be in contact with water, detergents, or

other alkaline media.[5]

Good Weathering Resistance: It demonstrates good resistance to degradation from UV light

and other environmental factors, contributing to the longevity of the final product.[5]

Low Volatility: Its low volatility means that it is less likely to evaporate from the polymer

matrix over time, which helps to maintain the flexibility and mechanical properties of the

product throughout its service life.[9]

Experimental Protocols
To ensure the scientific integrity and reproducibility of research involving Phenyl 1-
pentadecanesulfonate, the following detailed experimental protocols are provided.

Protocol for Evaluating Plasticizer Performance in PVC
This protocol outlines the steps for preparing plasticized PVC samples and evaluating their key

mechanical and thermal properties.

Materials:

PVC resin (e.g., K-value 67-70)

Phenyl 1-pentadecanesulfonate

Thermal stabilizer (e.g., Ca/Zn stearate)

Lubricant (e.g., stearic acid)

Two-roll mill

Hydraulic press with heating and cooling capabilities

Durometer (Shore A)
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Universal Testing Machine (UTM) with grips for tensile testing

Differential Scanning Calorimeter (DSC)

Procedure:

Compounding:

Dry blend the PVC resin, thermal stabilizer, and lubricant in a high-speed mixer.

Slowly add the desired amount of Phenyl 1-pentadecanesulfonate (e.g., 20, 40, 60 phr)

to the dry blend while mixing.

Continue mixing until a homogeneous powder blend is obtained.

Milling and Sheet Preparation:

Set the temperature of the two-roll mill to approximately 160-170°C.

Add the compounded PVC blend to the mill and allow it to fuse into a continuous sheet.

Mill the material for 5-10 minutes to ensure homogeneity.

Remove the sheet from the mill.

Pressing:

Cut the milled sheet into appropriate sizes for the mold.

Place the sheets in a picture-frame mold of desired thickness (e.g., 2 mm).

Press the mold in a hydraulic press at 170-180°C for 5-10 minutes under a pressure of 10-

15 MPa.

Cool the mold under pressure to room temperature.

Sample Conditioning and Testing:
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Condition the pressed sheets at 23 ± 2°C and 50 ± 5% relative humidity for at least 24

hours.

Cut test specimens from the conditioned sheets according to the relevant ASTM or ISO

standards for each test.

Hardness: Measure the Shore A hardness at multiple points on the sample using a

durometer according to ASTM D2240.

Tensile Properties: Determine the tensile strength and elongation at break using a UTM

according to ASTM D638.

Glass Transition Temperature: Determine the Tg of the samples using DSC according to

ASTM D3418. Heat the sample at a controlled rate (e.g., 10°C/min) and observe the

endothermic shift in the heat flow curve.
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Protocol for Migration Testing and Quantification
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This protocol describes a method for determining the migration of Phenyl 1-
pentadecanesulfonate from a plasticized polymer into a food simulant, followed by

quantification using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Plasticized polymer sample of known surface area

Food simulant (e.g., 95% ethanol for fatty foods, 10% ethanol for aqueous foods, or olive oil)

Incubator or oven

Dichloromethane (DCM), HPLC grade

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

Volumetric flasks, pipettes, and vials

Procedure:

Migration Cell Setup:

Cut a sample of the plasticized polymer with a known surface area.

Place the sample in a migration cell or a glass container.

Add a known volume of the food simulant, ensuring the sample is fully immersed,

maintaining a specific surface area-to-volume ratio (e.g., 6 dm²/L).

Seal the container to prevent evaporation.

Incubation:

Incubate the migration cells at a specified temperature and duration as per regulatory

guidelines (e.g., 10 days at 40°C).[10]

Extraction from Food Simulant:
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After incubation, remove the polymer sample.

Take a known aliquot of the food simulant.

Perform a liquid-liquid extraction with dichloromethane. Repeat the extraction three times.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Evaporate the solvent to a small, known volume (e.g., 1 mL).

GC-MS Analysis:

Instrument Setup:

Injector Temperature: 280°C

Oven Program: Start at 100°C, ramp to 300°C at 15°C/min, hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Scan Mode: Full scan or Selected Ion Monitoring (SIM) for higher sensitivity.

Calibration: Prepare a series of standard solutions of Phenyl 1-pentadecanesulfonate in

dichloromethane of known concentrations. Analyze these standards to create a calibration

curve.

Sample Analysis: Inject an aliquot of the concentrated extract into the GC-MS system.

Quantification: Identify the Phenyl 1-pentadecanesulfonate peak based on its retention

time and mass spectrum. Quantify the amount of migrated plasticizer by comparing the

peak area to the calibration curve.

Calculation:

Calculate the migration in mg/kg of food simulant or mg/dm² of the polymer surface area.
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Conclusion
Phenyl 1-pentadecanesulfonate stands out as a high-performance, non-phthalate plasticizer

with a favorable combination of properties for a wide range of polymer applications. Its
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excellent compatibility with PVC, coupled with its high saponification resistance and good

weathering properties, makes it a durable and reliable choice for demanding applications. The

quantifiable effects on mechanical and thermal properties allow for precise formulation control

to meet specific product requirements. The detailed experimental protocols provided in this

guide offer a robust framework for researchers and professionals to evaluate and utilize this

versatile plasticizer effectively. As the industry continues to move towards safer and more

sustainable materials, Phenyl 1-pentadecanesulfonate is well-positioned to play a significant

role in the future of polymer technology.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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